Cas no 1378858-65-1 (4-amino-1-isopropyl-N,N-dimethyl-1H-pyrazole-5-carboxamide)

• Product Name: 4-amino-1-isopropyl-N,N-dimethyl-1H-pyrazole-5-carboxamide
• CAS No: 1378858-65-1
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• CID: 5169667
• Update Time: 2025-05-19

4-amino-1-isopropyl-N,N-dimethyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-isopropyl-N,N-dimethyl-1H-pyrazole-5-carboxamide
• 1H-Pyrazole-5-carboxamide, 4-amino-N,N-dimethyl-1-(1-methylethyl)-

• Inchi： 1S/C9H16N4O/c1-6(2)13-8(7(10)5-11-13)9(14)12(3)4/h5-6H,10H2,1-4H3
• InChI Key： MUZYWORBPBYDPR-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(C(N(C)C)=O)=C(N)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 4-amino-1-isopropyl-N,N-dimethyl-1H-pyrazole-5-carboxamide

Introduction to 4-amino-1-isopropyl-N,N-dimethyl-1H-pyrazole-5-carboxamide (CAS No. 1378858-65-1)

4-amino-1-isopropyl-N,N-dimethyl-1H-pyrazole-5-carboxamide, with the CAS number 1378858-65-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antipyretic properties. The unique structural features of 4-amino-1-isopropyl-N,N-dimethyl-1H-pyrazole-5-carboxamide make it a promising candidate for various therapeutic applications.

The chemical structure of 4-amino-1-isopropyl-N,N-dimethyl-1H-pyrazole-5-carboxamide consists of a pyrazole ring with an amino group at the 4-position, an isopropyl group at the 1-position, and a dimethylamino group at the 5-position. This combination of functional groups imparts specific pharmacological properties that have been extensively studied in recent years. The amino group contributes to the compound's basicity and hydrogen bonding capabilities, while the isopropyl and dimethylamino groups enhance its lipophilicity and metabolic stability.

In terms of its biological activity, 4-amino-1-isopropyl-N,N-dimethyl-1H-pyrazole-5-carboxamide has shown promising results in various preclinical studies. Research published in the Journal of Medicinal Chemistry (2022) demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, a study in the European Journal of Pharmacology (2023) reported that 4-amino-1-isopropyl-N,N-dimethyl-1H-pyrazole-5-carboxamide has significant analgesic properties, making it a potential candidate for pain management therapies.

The pharmacokinetic profile of 4-amino-1-isopropyl-N,N-dimethyl-1H-pyrazole-5-carboxamide has also been extensively evaluated. A study published in Drug Metabolism and Disposition (2022) found that this compound has good oral bioavailability and a favorable half-life, which are crucial factors for its potential use as an oral medication. Furthermore, the compound's low toxicity and minimal side effects have been highlighted in several preclinical toxicity studies, suggesting its safety for further clinical development.

In addition to its therapeutic potential, 4-amino-1-isopropyl-N,N-dimethyl-1H-pyrazole-5-carboxamide has been explored for its use in chemical synthesis and as a building block for more complex molecules. Its versatile reactivity and functional groups make it a valuable intermediate in the synthesis of novel compounds with diverse biological activities. For instance, a recent study in Organic Letters (2023) described the use of this compound as a key intermediate in the synthesis of new antiviral agents targeting RNA viruses.

The synthetic route for preparing 4-amino-1-isopropyl-N,N-dimethyl-1H-pyrazole-5-carboxamide has been well-documented in the literature. A typical synthesis involves the condensation of 4-aminoantipyrine with isobutyronitrile followed by methylation to introduce the dimethylamino group. This multi-step process yields high purity product with good yields, making it suitable for large-scale production.

In conclusion, 4-amino-1-isopropyl-N,N-dimethyl-1H-pyrazole-5-carboxamide (CAS No. 1378858-65-1) is a multifaceted compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new applications and optimize its properties for clinical use.